Cas no 852143-07-8 (methyl 4-(2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate)

• Product Name: methyl 4-(2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate
• CAS No: 852143-07-8
• MF: C₂₁H₁₉N₅O₃S
• MW: 421.472262620926
• CID: 5855496
• PubChem ID: 3571117
• Update Time: 2025-10-30

methyl 4-(2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate
• Benzoic acid, 4-[[2-[[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio]acetyl]amino]-, methyl ester
• methyl 4-(2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate
• methyl 4-[[2-[[5-(1H-indol-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• F0653-0063
• AKOS024592190
• SR-01000131424-1
• 852143-07-8
• SR-01000131424

• Inchi： 1S/C21H19N5O3S/c1-26-19(16-11-22-17-6-4-3-5-15(16)17)24-25-21(26)30-12-18(27)23-14-9-7-13(8-10-14)20(28)29-2/h3-11,22H,12H2,1-2H3,(H,23,27)
• InChI Key： SMRGOHUFXILWNB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CSC2N(C)C(C3C4=C(NC=3)C=CC=C4)=NN=2)=O)C=C1

Computed Properties

• Exact Mass: 421.12086066g/mol
• Monoisotopic Mass: 421.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 12.42±0.70(Predicted)

Additional information on methyl 4-(2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate

Methyl 4-(2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate and Its Significance in Modern Chemical Biology

Methyl 4-(2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate, a compound with the CAS number 852143-07-8, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This compound has garnered attention in recent years due to its unique structural features and potential applications in therapeutic development. The intricate molecular framework of this molecule, characterized by a benzoate core appended with a sulfanyl-substituted acetamido group and an indole moiety, positions it as a promising candidate for further exploration in drug discovery.

The chemical structure of Methyl 4-(2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate is rich in functional groups that contribute to its reactivity and biological activity. The benzoate ring is a well-known pharmacophore found in numerous therapeutic agents, while the sulfanyl group introduces potential interactions with biological targets. The presence of an indole ring suggests possible modulation of pathways involving enzymes or receptors that are sensitive to indole derivatives. Additionally, the triazole moiety enhances the molecular complexity and may contribute to favorable pharmacokinetic properties.

In the realm of pharmaceutical research, the synthesis and characterization of novel compounds like Methyl 4-(2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate are crucial for identifying new therapeutic modalities. Recent advancements in synthetic methodologies have enabled the efficient construction of complex molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in assembling the various components of this compound. These synthetic strategies not only facilitate the production of Methyl 4-(2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate but also provide insights into its structural framework.

The biological evaluation of Methyl 4-(2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate has revealed intriguing potential. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in various diseases. For instance, preliminary data suggest that it could interfere with pathways associated with inflammation or cancer progression. The sulfanyl group and the indole moiety are particularly noteworthy for their known interactions with biological systems. These interactions may be leveraged to develop novel therapeutic agents that target specific disease mechanisms.

The role of computational chemistry in the study of Methyl 4-(2-{[5-(1H-indol-3-y)]l]-methylmethylene}-m-toluene sulfoximide has been increasingly recognized. Molecular modeling techniques allow researchers to predict the binding modes of this compound to potential targets and assess its overall affinity. Such simulations provide valuable insights into how structural modifications might enhance biological activity. By integrating experimental data with computational predictions, scientists can refine their understanding of Methyl 4-(2-{[5-(1H-indol]-methylmethylene}-m-toluene sulfoximide's pharmacological profile.

Future directions in the research of Methyl 4-(2-{[5-(1H-indol]-methylmethylene}-m-toluene sulfoximide include further optimization of its chemical structure to improve potency and selectivity. Strategies such as library screening and structure-based drug design will be employed to identify analogs with enhanced therapeutic properties. Additionally, exploring new synthetic routes to streamline production will be essential for advancing this compound into clinical applications.

The broader implications of Methyl 4-(2-{[5-(1H-indol]-methylmethylene}-m-toluene sulfoximide extend beyond individual therapeutic targets. Its development exemplifies the growing importance of interdisciplinary approaches in drug discovery, where insights from chemistry, biology, and computational science converge to create innovative solutions for human health challenges. As research continues to uncover new applications for this compound and similar molecules, the landscape of medicinal chemistry will undoubtedly evolve further.